Cas no 1895255-87-4 (3-chloro-4-(1-hydroxycyclopropyl)phenol)

• Product Name: 3-chloro-4-(1-hydroxycyclopropyl)phenol
• CAS No: 1895255-87-4
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 6118287
• PubChem ID: 117279936
• Update Time: 2025-06-26

3-chloro-4-(1-hydroxycyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(1-hydroxycyclopropyl)phenol
• EN300-1992179
• 1895255-87-4

• Inchi： 1S/C9H9ClO2/c10-8-5-6(11)1-2-7(8)9(12)3-4-9/h1-2,5,11-12H,3-4H2
• InChI Key： PMBUSDZEFSPURJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CC1)O)O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-chloro-4-(1-hydroxycyclopropyl)phenol

Introduction to 3-chloro-4-(1-hydroxycyclopropyl)phenol (CAS No. 1895255-87-4)

3-chloro-4-(1-hydroxycyclopropyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1895255-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the phenol class, characterized by the presence of a hydroxyl (-OH) group attached to an aromatic benzene ring. The structural uniqueness of 3-chloro-4-(1-hydroxycyclopropyl)phenol lies in its substitution pattern, which includes a chloro (-Cl) group at the 3-position and a cyclopropyl ring linked via a hydroxymethyl (-CH₂OH) group at the 4-position. Such a structural configuration imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for further derivatization and exploration in drug discovery.

The synthesis of 3-chloro-4-(1-hydroxycyclopropyl)phenol involves multi-step organic transformations, typically starting from readily available aromatic precursors. The introduction of the cyclopropyl moiety is particularly challenging due to the strained three-membered ring's reactivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have been employed to achieve high regioselectivity and yield. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxyl) groups on the benzene ring enhances its potential as a bioisostere, allowing for diverse interactions with biological targets.

In recent years, 3-chloro-4-(1-hydroxycyclopropyl)phenol has been investigated for its pharmacological potential, particularly in the context of antimicrobial and anti-inflammatory applications. Preliminary in vitro studies have demonstrated promising activity against certain bacterial strains, attributed to the ability of the chloro and hydroxyl groups to disrupt bacterial cell wall integrity or interfere with essential metabolic pathways. Additionally, the cyclopropyl group has been shown to modulate enzyme binding affinities, suggesting its utility in designing kinase inhibitors or other enzyme-targeted therapeutics.

The structural motif of 3-chloro-4-(1-hydroxycyclopropyl)phenol aligns with emerging trends in medicinal chemistry, where hybrid molecules combining multiple pharmacophores are designed to achieve synergistic effects. The compound's versatility allows for further functionalization at various positions on the benzene ring or the cyclopropyl substituent, enabling the creation of libraries of derivatives with tailored biological activities. Computational modeling and molecular docking studies have been instrumental in predicting binding interactions between 3-chloro-4-(1-hydroxycyclopropyl)phenol and potential targets such as protein kinases or transcription factors.

Advances in analytical techniques have facilitated a deeper understanding of the physicochemical properties of 3-chloro-4-(1-hydroxycyclopropyl)phenol, including solubility profiles, stability under different conditions, and metabolic fate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm purity and characterize structural analogs. These tools are essential for optimizing synthetic routes and ensuring compliance with pharmaceutical standards before moving into preclinical evaluations.

The cyclopropyl-substituted phenols have emerged as a class of interest due to their unique electronic properties resulting from the ring strain and conjugation with the aromatic system. This strain can lead to enhanced reactivity in certain chemical transformations, making 3-chloro-4-(1-hydroxycyclopropyl)phenol a versatile intermediate for constructing more complex molecular architectures. Researchers have explored its utility in generating novel heterocycles or incorporating additional functional groups that could improve pharmacokinetic profiles or target specificity.

Recent publications highlight the role of 3-chloro-4-(1-hydroxycyclopropyl)phenol in addressing unmet medical needs by serving as a building block for next-generation therapeutics. For instance, modifications at the 5-position of the benzene ring have been investigated to enhance oral bioavailability or reduce toxicity. Such structural modifications underscore the importance of 3-chloro-4-(1-hydroxycyclopropyl)phenol as a privileged scaffold in drug development pipelines.

The future prospects for 3-chloro-4-(1-hydroxycyclopropyl)phenol include expanding its applications into oncology and neurodegenerative diseases. Its ability to interact with multiple biological pathways makes it an attractive candidate for multitargeted drug design strategies. Furthermore, green chemistry approaches are being explored to develop more sustainable synthetic routes for this compound, minimizing waste generation and energy consumption without compromising yield or purity.

In conclusion, 3-chloro-4-(1-hydroxycyclopropyl)phenol (CAS No. 1895255-87-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and demonstrated biological potential. Ongoing research efforts aim to harness its full therapeutic promise through innovative synthetic methodologies and interdisciplinary collaborations between chemists, biologists, and clinicians.